Cas no 303099-56-1 (1-Butyl-6-chlorobenzo[cd]indol-2(1H)-one)

• Product Name: 1-Butyl-6-chlorobenzo[cd]indol-2(1H)-one
• CAS No: 303099-56-1
• MF: C₁₅H₁₄ClNO
• MW: 259.730762958527
• CID: 5084113
• PubChem ID: 612270
• Update Time: 2025-11-02

1-Butyl-6-chlorobenzo[cd]indol-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-6-chlorobenzo[cd]indol-2(1H)-one
• 1-Butyl-6-chlorobenz[cd]indol-2(1H)-one
• HMS1580M12
• BCP34126
• 1-butyl-6-chlorobenzo[cd]indol-2-one
• 1-Butyl-6-chlorobenzo[cd]indol-2(1H)-one #
• 2-butyl-9-chloro-2-azatricyclo[6.3.1.0?,??]dodeca-1(11),4,6,8(12),9-pentaen-3-one
• Benz[cd]indol-2(1H)-one, 1-butyl-6-chloro-
• 303099-56-1
• SR-01000204336-1
• F0213-0037
• F72434
• 2-butyl-9-chloro-2-azatricyclo[6.3.1.0?,(1)(2)]dodeca-1(11),4(12),5,7,9-pentaen-3-one
• BS-47905
• SR-01000204336
• AB00080435-01
• UIKFXBMKDPZGKG-UHFFFAOYSA-N
• 2-butyl-9-chloro-2-azatricyclo[6.3.1.0?,??]dodeca-1(12),4,6,8,10-pentaen-3-one
• AKOS002345797

• Inchi： 1S/C15H14ClNO/c1-2-3-9-17-13-8-7-12(16)10-5-4-6-11(14(10)13)15(17)18/h4-8H,2-3,9H2,1H3
• InChI Key： UIKFXBMKDPZGKG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C3C=1C=CC=C3C(N2CCCC)=O

Computed Properties

• Exact Mass: 259.0763918g/mol
• Monoisotopic Mass: 259.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.3

Additional information on 1-Butyl-6-chlorobenzo[cd]indol-2(1H)-one

Exploring the Versatile Applications of 1-Butyl-6-chlorobenzo[cd]indol-2(1H)-one (CAS No. 303099-56-1)

1-Butyl-6-chlorobenzo[cd]indol-2(1H)-one (CAS No. 303099-56-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This heterocyclic compound, belonging to the benzo[cd]indole family, features a butyl substituent and a chlorine atom at strategic positions, making it particularly interesting for researchers exploring novel materials and bioactive molecules.

The molecular structure of 1-Butyl-6-chlorobenzo[cd]indol-2(1H)-one combines the planar aromatic system of the benzo[cd]indole core with the flexibility of the butyl chain, creating a molecule with intriguing electronic and steric properties. Recent studies have focused on how the chloro-substitution at the 6-position affects the compound's photophysical characteristics, a topic of great interest in the development of organic electronic materials.

One of the most promising applications of 1-Butyl-6-chlorobenzo[cd]indol-2(1H)-one lies in the field of organic semiconductors. Researchers investigating small molecule organic semiconductors have noted that derivatives of this compound exhibit interesting charge transport properties. The combination of electron-rich indole moiety and electron-withdrawing chloro substituent creates a push-pull system that could be beneficial for organic photovoltaic applications.

In pharmaceutical research, the benzo[cd]indole scaffold has been recognized as a privileged structure in medicinal chemistry. While 1-Butyl-6-chlorobenzo[cd]indol-2(1H)-one itself may not be a drug candidate, its structural features make it a valuable intermediate or building block for the synthesis of potentially bioactive molecules. The presence of both lipophilic (butyl) and polar (chloro) groups offers opportunities for structure-activity relationship studies.

The synthesis of 1-Butyl-6-chlorobenzo[cd]indol-2(1H)-one typically involves multi-step organic transformations starting from appropriately substituted precursors. Recent advances in catalytic C-H activation methodologies have opened new pathways for more efficient synthesis of such compounds, addressing one of the key challenges in working with complex heterocyclic systems.

From an analytical chemistry perspective, 1-Butyl-6-chlorobenzo[cd]indol-2(1H)-one presents interesting challenges and opportunities. The compound's UV-Vis absorption characteristics, influenced by the conjugated system and substituents, make it detectable at very low concentrations. This property has led to investigations into its potential use as a fluorescent probe or marker in various detection systems.

Environmental scientists have shown interest in understanding the degradation pathways of compounds like 1-Butyl-6-chlorobenzo[cd]indol-2(1H)-one. Studies on advanced oxidation processes for treating wastewater containing similar heterocyclic compounds have provided insights into how such molecules break down under different conditions, contributing to the development of more sustainable chemical processes.

The commercial availability of 1-Butyl-6-chlorobenzo[cd]indol-2(1H)-one has increased in recent years, reflecting growing demand from research institutions and specialty chemical companies. Suppliers typically offer the compound with high purity levels (>95%) suitable for research applications, though custom synthesis options are also available for specific needs.

Looking toward future applications, researchers are exploring the potential of 1-Butyl-6-chlorobenzo[cd]indol-2(1H)-one derivatives in emerging technologies. The compound's structural features make it a candidate for incorporation into metal-organic frameworks (MOFs) or as a component in molecular electronics devices. These cutting-edge applications highlight the continuing relevance of well-designed heterocyclic compounds in advanced materials science.

For laboratories working with 1-Butyl-6-chlorobenzo[cd]indol-2(1H)-one, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous under standard conditions, it should be stored in airtight containers protected from light at recommended temperatures to ensure long-term stability.

The scientific literature surrounding benzo[cd]indole derivatives continues to expand, with new publications regularly appearing in journals covering organic chemistry, materials science, and medicinal chemistry. This growing body of research underscores the importance of fundamental studies on compounds like 1-Butyl-6-chlorobenzo[cd]indol-2(1H)-one as building blocks for future innovations.

As research into specialized heterocyclic compounds advances, 1-Butyl-6-chlorobenzo[cd]indol-2(1H)-one stands as an example of how targeted molecular design can lead to materials with tailored properties. Its combination of structural features and synthetic accessibility ensures it will remain a compound of interest across multiple scientific disciplines for years to come.